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Introduction
Glycidyl Azide Polymer (GAP) is an energetic, hydroxyl-terminated prepolymer that has

garnered significant interest as a high-performance binder and plasticizer in advanced solid

propellants, explosives, and gas generants.[1][2][3] Its defining characteristic is the presence of

pendant azido (-N₃) groups, which impart a positive heat of formation, contributing to a higher

energy output compared to conventional non-energetic binders.[3] This guide provides a

detailed overview of GAP, including its synthesis, physicochemical and energetic properties,

curing mechanisms, and common characterization techniques.

Synthesis of Glycidyl Azide Polymer
The most common and well-established method for synthesizing GAP is a two-step process.[1]

[4] The first step involves the cationic ring-opening polymerization of epichlorohydrin (ECH) to

produce a polyepichlorohydrin (PECH) prepolymer. The second step is the nucleophilic

substitution of the chlorine atoms in PECH with azide groups.

Experimental Protocol: Two-Step Synthesis of GAP
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Step 1: Synthesis of Polyepichlorohydrin (PECH)

Materials: Epichlorohydrin (ECH), initiator (e.g., ethylene glycol, 1,4-butanediol, glycerol),

catalyst (e.g., boron trifluoride etherate, BF₃·OEt₂).

Procedure:

In a reaction vessel equipped with a stirrer and under an inert atmosphere, combine the

initiator and ECH.

Slowly add the catalyst to the mixture while maintaining a controlled temperature.

Allow the polymerization to proceed for a specified time until the desired molecular weight

is achieved.

Terminate the reaction, for example, by adding a short-chain diol.

Purify the resulting PECH to remove any unreacted monomer and catalyst residues.

Step 2: Azidation of PECH to form GAP

Materials: PECH, sodium azide (NaN₃), aprotic polar solvent (e.g., dimethyl sulfoxide

(DMSO), dimethylformamide (DMF)).

Procedure:

Dissolve the synthesized PECH in the chosen solvent in a reaction vessel.

Add an excess of sodium azide to the solution.

Heat the mixture to a specific temperature (e.g., 90-120°C) and maintain it for several

hours to ensure complete conversion of the chloro groups to azido groups.[1]

After the reaction is complete, cool the mixture and filter it to remove the sodium chloride

byproduct and any unreacted sodium azide.

Wash the resulting GAP solution with water to remove residual salts and solvent.
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Dry the final product under a vacuum.
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Physicochemical and Energetic Properties
GAP is a viscous liquid at room temperature with a characteristic pale yellow color. Its

properties can be tailored by controlling the molecular weight and functionality during

synthesis. Below is a summary of key quantitative data for GAP.
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Property Value Reference(s)

Density ~1.3 g/cm³ [1]

Heat of Formation +957 kJ/kg [3]

Glass Transition Temp. -45°C to -56.5°C [1][3]

Decomposition Temp. ~242°C [5]

Energy of Decomposition 485 cal/g [5]

Molecular Weight (Mn) 500 - 10,000 g/mol [1]

Nitrogen Content ~40.3% [6]

Viscosity (25°C) ~5000 cP [6]

Curing of Glycidyl Azide Polymer
As a prepolymer, GAP requires a curing process to form a stable, cross-linked polymer

network, which is essential for its application as a binder. The hydroxyl end-groups of the GAP

chains are the primary sites for curing reactions.

Isocyanate Curing
The most common method for curing GAP is through the reaction of its hydroxyl groups with di-

or poly-isocyanates to form a polyurethane network.[3][7] Desmodur N-100, a tri-functional

isocyanate, is a frequently used curing agent.[8] The NCO/OH ratio is a critical parameter that

influences the mechanical properties of the cured polymer.[8]
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Isocyanate-Free Curing
Alternative, isocyanate-free curing methods have also been developed. These often involve the

cycloaddition reaction between the azide groups of GAP and compounds containing triple

bonds (alkynes), such as bis-propargyl succinate (BPS), to form triazole cross-links.[7]

Characterization of GAP
A variety of analytical techniques are employed to characterize GAP and ensure its quality and

desired properties.

Experimental Protocols: Characterization Techniques
Fourier-Transform Infrared (FTIR) Spectroscopy:

Objective: To confirm the chemical structure of PECH and GAP.

Methodology: A small sample of the polymer is placed on the ATR crystal of the FTIR

spectrometer. The spectrum is recorded over a range of 4000-400 cm⁻¹.

Key Peaks for GAP: A strong characteristic peak for the azide group (-N₃) asymmetric

stretching vibration is observed around 2100 cm⁻¹. The disappearance of the C-Cl
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stretching vibration from PECH (around 745 cm⁻¹) and the appearance of the azide peak

confirm the successful azidation.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C):

Objective: To elucidate the detailed molecular structure and confirm the degree of

azidation.

Methodology: The polymer sample is dissolved in a suitable deuterated solvent (e.g.,

CDCl₃). ¹H and ¹³C NMR spectra are recorded.

Interpretation: The chemical shifts and integration of the peaks corresponding to the

protons and carbons in the polymer backbone and side chains are analyzed to confirm the

structure and purity.

Differential Scanning Calorimetry (DSC):

Objective: To determine the glass transition temperature (Tg) and decomposition

temperature (Td).

Methodology: A small, weighed sample of GAP is sealed in an aluminum pan. The sample

is heated at a constant rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

Analysis: The heat flow is measured as a function of temperature. The Tg is identified as a

step change in the baseline, and the Td is determined from the onset of the exothermic

decomposition peak.[5]

Gel Permeation Chromatography (GPC):

Objective: To determine the molecular weight (Mn, Mw) and polydispersity index (PDI) of

the polymer.

Methodology: The GAP sample is dissolved in a suitable solvent (e.g., THF) and injected

into the GPC system. The polymer molecules are separated based on their hydrodynamic

volume as they pass through a column packed with porous gel.

Data Analysis: The elution time is correlated with molecular weight using a calibration

curve generated from known standards (e.g., polystyrene).[6]
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Safety Precautions
CAUTION! All azido-containing compounds are potentially explosive energetic materials.

Although GAP is known for its relative insensitivity, its synthesis and handling require

meticulous safety precautions. This includes the use of grounded equipment, personal

protective equipment such as Kevlar® gloves and sleeves, a face shield, a leather coat, and

earplugs.[1]

Conclusion
Glycidyl Azide Polymer is a versatile and highly energetic material with significant applications

in the field of energetic materials. Its properties can be finely tuned through controlled synthesis

and curing processes. A thorough understanding of its synthesis, properties, and

characterization is crucial for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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